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Compound of Interest

Compound Name: Diethoxy-methyl-silane

Cat. No.: B7803592 Get Quote

Executive Safety Directive: The "Silent Pressure"
Hazard
IMMEDIATE ACTION REQUIRED: Stop and read before handling waste containers.

Diethoxy-methyl-silane (DEMS) poses a specific, often underestimated dual hazard in the

laboratory: Flammability combined with Hydrogen Evolution.

Unlike standard organic solvents, DEMS contains a silicon-hydride (Si-H) bond. Upon contact

with moisture, water, or aqueous bases, it undergoes hydrolysis/alcoholysis, releasing

Hydrogen gas (

).

The Risk: If DEMS waste is placed in a sealed container (even a standard safety can) that

contains traces of water or basic residues, it will generate internal pressure.

The Consequence: Container rupture, followed by the ignition of the released flammable

vapor cloud (Flash Point: ~23°C).

Core Rule: Never place unquenched DEMS directly into a sealed aqueous or general solvent

waste stream.
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Understanding the mechanism is the only way to ensure safety.

Property Data Operational Implication

CAS Number 2031-62-1
Verification for waste

manifesting.[1]

Flash Point 23°C (73°F)
Class 1B Flammable Liquid.

Ground all transfers.

Specific Gravity 0.838 g/mL
Lighter than water; floats on

aqueous layers.

Reactivity Water Reactive
Reacts to form Ethanol and

Hydrogen Gas.

Hazard Codes H225, H261, H315

Flammable; In contact with

water releases flammable gas;

Skin Irritant.

The Mechanism of Hazard (Why we vent)
The hydrolysis of the ethoxy groups releases ethanol. However, the hydrolysis of the Si-H bond

releases Hydrogen gas. This reaction is catalyzed by acids and violently by bases.

Reaction:

Pre-Disposal Assessment: The Decision Matrix
Do not treat all DEMS waste identically. Use this logic flow to determine the correct protocol.
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Identify DEMS Waste

What is the state of the material?

Pure/Unused Reagent
(>50 mL)

Bulk Liquid

Residuals/Trace Amounts
(<50 mL) or Syringes

Glassware/Syringes

Spill / Accident

Loose Liquid

PROTOCOL A:
Segregated Lab Pack

(Do Not Quench)

PROTOCOL B:
Controlled Quenching

(Inert Atmosphere)

EMERGENCY:
Absorb & Isolate

Click to download full resolution via product page

Figure 1:Decision Matrix for Diethoxy-methyl-silane disposal. Note that bulk quantities should

generally not be quenched in-lab due to heat/gas generation risks.

Operational Protocols
Protocol A: Professional Waste Pickup (Bulk/Pure
Reagent)
Use this for expired bottles or unused reagent >50mL.

Container: Keep in the original container if possible. If transferring, use a clean, dry HDPE or

glass container.

Labeling: Affix a hazardous waste label.

Constituents: Diethoxy-methyl-silane.[1][2][3][4][5]

Hazard Checkboxes: Flammable, Water Reactive.[6]
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Cap Management:

If the reagent is potentially contaminated with moisture, use a vented cap (pressure-relief

cap) to prevent bursting.

If the original seal is intact, keep it sealed.

Storage: Store in a Flammable cabinet, segregated from oxidizers and aqueous waste

streams until pickup.

Protocol B: Controlled Quenching (Residuals &
Glassware)
Use this for cleaning syringes, cannulas, and empty bottles containing residue. This procedure

converts the reactive Si-H bond into inert siloxanes.

Prerequisites:

Location: Functioning Fume Hood (Sash down).

PPE: Flame-resistant lab coat, nitrile gloves (double gloved), safety goggles/face shield.

Inert Gas: Nitrogen or Argon line recommended.[7][8][9]

The "Alcohol-First" Method (Step-by-Step):

Preparation:

Place a receiving flask (e.g., 500mL Erlenmeyer) in the fume hood.

Add a non-reactive solvent (e.g., Hexane or Toluene) to the flask to act as a heat sink.

Optional: Place flask in an ice bath to control exotherm.

Dilution:

Rinse the contaminated syringe or glassware with the non-reactive solvent

(Hexane/Toluene) and transfer the rinse into the receiving flask.[10]
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Goal: Dilute the DEMS to <5% concentration.

The Quench (Primary):

Slowly add Isopropanol (IPA) or Ethanol to the stirring mixture.

Observation: You may see minor bubbling. This is the alkoxysilane exchanging; the Si-H

bond is relatively stable in neutral alcohol but may slowly evolve

.

The Quench (Secondary - Hydrolysis):

Critical Step: Add 5% Aqueous Ethanol (mostly ethanol, small amount of water) dropwise.

Warning: Do NOT add base (NaOH/KOH) unless you are prepared for vigorous Hydrogen

evolution. Base catalyzes the Si-H decomposition rapidly.

Allow the mixture to stir in the open hood (venting) for at least 2 hours, or overnight.

Final Disposal:

Once no more bubbling is observed and the mixture has sat overnight, check pH.

The resulting mixture (Solvent + Siloxanes + Ethanol) can now be disposed of in the

Organic Solvent Waste stream.

Note: The waste container should ideally be vented or not filled more than 75% to allow for

any slow, residual off-gassing.

Emergency Procedures: Spills
If a spill occurs (>100 mL) outside the hood:

Evacuate: Clear the immediate area.

Eliminate Ignition: Turn off hot plates. No sparks.

Absorb:
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Do NOT use water.[5][6][11]

Use a dry absorbent pad, vermiculite, or dry sand.

Pro-Tip: Commercial "Solvent Absorbents" (charcoal-based) are effective.

Disposal: Scoop absorbed material into a bucket/bag. Label as "Flammable Solid - Water

Reactive." Leave the bag/bucket loosely closed in a fume hood to off-gas before sealing for

EHS pickup.
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(Note: While these protocols are standard, always consult your institution's specific Chemical

Hygiene Plan (CHP) before executing new disposal workflows.)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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